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Compound of Interest

Compound Name: Dicyclohexyl disulfide

Cat. No.: B1582164 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

dicyclohexyl disulfide, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals who handle this compound.

Dicyclohexyl disulfide is a combustible liquid with a strong, unpleasant odor.[1] It is classified

as an irritant, causing skin, eye, and respiratory irritation.[2][3] Due to its hazardous properties

and potential for environmental harm, proper disposal is critical.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Impermeable gloves (e.g., nitrile rubber).[2][4]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1][4] If

ventilation is insufficient, an OSHA/MSHA approved dust and vapor respirator is required.[1]
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Skin and Body Protection: Lab coat or other protective clothing to prevent skin contact.[1][4]

Spill and Leak Procedures
In the event of a spill, immediately evacuate unnecessary personnel from the area. Remove all

sources of ignition.[1][2] Ventilate the area and contain the spill using an inert absorbent

material. Do not let the chemical enter drains.[2][5]

Disposal Plan: Step-by-Step Procedures
Disposal of dicyclohexyl disulfide must be conducted by qualified personnel knowledgeable

in all applicable regulations.[1] Always comply with federal, state, and local environmental

regulations.[1][4]

Consult Regulations: Prior to disposal, consult with your institution's Environmental Health

and Safety (EHS) department and review local, state, and federal regulations.[1][6]

Waste Collection:

Collect waste dicyclohexyl disulfide in a designated, properly labeled, and sealed

container.

Do not mix with incompatible materials, such as strong oxidizing agents.[1]

Recommended Disposal Method: Incineration

The preferred method of disposal is to dissolve or mix the material with a combustible

solvent.[1]

This mixture should then be burned in a chemical incinerator equipped with an afterburner

and scrubber system to neutralize harmful emissions.[1]

Alternative Disposal Method: Licensed Waste Disposal Service

Alternatively, entrust the disposal to a licensed professional waste disposal company.[5]

They are equipped to handle and dispose of hazardous chemical waste in accordance

with regulations.
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Land Disposal:

Land treatment or burial (sanitary landfill) practices are subject to significant revision.[6]

Before considering land disposal, it is mandatory to consult with environmental regulatory

agencies for guidance on acceptable practices.[6]

Quantitative Data and Hazard Information
The following table summarizes key quantitative and hazard information for dicyclohexyl
disulfide.

Property Value

GHS Hazard Class

Skin Irritation (Category 2), Eye Irritation

(Category 2), Specific Target Organ Toxicity -

Single Exposure (Category 3)[2]

DOT Classification
Class 9: Miscellaneous hazardous materials,

UN3334[1]

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.046 g/mL at 25 °C

Boiling Point 162-163 °C at 6 mmHg

Environmental Hazard
Very high potential for bioconcentration in

aquatic organisms[6][7]

Water Solubility Insoluble

Experimental Protocols
There are no specific experimental protocols for the disposal of dicyclohexyl disulfide beyond

the procedural steps outlined above. The primary "protocol" is to follow established hazardous

waste management procedures, which prioritize incineration for this type of compound.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of dicyclohexyl
disulfide.
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Caption: Workflow for the safe disposal of dicyclohexyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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